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An In-depth Technical Guide to Pressure-Induced Superconductivity in Chromium Arsenide

Executive Summary

Chromium arsenide (CrAs) has emerged as a significant material in the study of
unconventional superconductivity. At ambient pressure, it is a helimagnetic metal that
undergoes a first-order magnetic phase transition at approximately 267 K.[1] The application of
external pressure suppresses this magnetic order, giving rise to a dome of superconductivity
with a maximum critical temperature (T_c) of about 2.2 K at approximately 1.0 GPa.[1][2] This
phenomenon places CrAs in the esteemed category of materials where superconductivity
emerges in proximity to a magnetically ordered state, a hallmark of unconventional
superconductors like cuprates and iron pnictides.[3][4] The interplay between magnetism,
structural properties, and superconductivity in CrAs is a subject of intense research, with
evidence pointing towards quantum critical behavior and a potentially unconventional pairing
mechanism.[5][6] This document provides a comprehensive technical overview of the current
understanding of superconductivity in CrAs under pressure, detailing its structural and
magnetic properties, superconducting phase diagram, the experimental methodologies used in
its study, and the theoretical implications of the findings.

Crystal and Magnetic Structure
Crystal Structure at Ambient and High Pressure
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At ambient conditions, chromium arsenide crystallizes in the orthorhombic MnP-type structure
with the space group Pnma.[1][7] This structure can be viewed as a distorted variant of the
hexagonal NiAs-type structure.[2][7] The distortion involves the displacement of Cr atoms,
forming zigzag chains.[8]

The application of pressure induces anisotropic changes in the lattice parameters. While the
crystal structure remains stable in the Pnma space group up to at least 9.46 GPa, the lattice
parameters a, b, and c exhibit anomalous compression behaviors.[7][9] Notably, in the pressure
range of 0.18-0.35 GPa, where superconductivity begins to emerge, the b axis undergoes a
rapid contraction while the a and ¢ axes show a nonmonotonic change, suggesting a pressure-
induced isostructural phase transition.[9] A distinct feature within the crystal structure is a
specific short Cr-Cr distance that remains remarkably constant against both increasing
temperature (in the paramagnetic state) and pressure, which may be important for the
material's superconducting properties.[1][7]

Magnetic Structure and its Evolution with Pressure

Below a Néel temperature (T_N) of about 267 K at ambient pressure, CrAs enters a
helimagnetic (HM) state.[1] This magnetic structure is described as a double helix, which is an
incommensurate magnetic ordering with a propagation vector k = (0, 0, k_c), where k_c is
approximately 0.356 at low temperatures.[2][3]

Applying pressure has a profound effect on this magnetic order.

o Suppression of T_N: The Néel temperature is progressively suppressed with increasing
pressure.[3][6]

o Magnetic Phase Transition: A critical pressure (P_c) of approximately 0.6 GPa marks a
magnetic phase transition.[3][10] At this point, a spin reorientation from the ab plane to the
ac plane occurs, accompanied by an abrupt drop in the magnetic propagation vector.[3][10]

» Suppression of Magnetic Order: The magnetic order is completely suppressed near 0.94
GPa, which is close to the pressure where the superconducting T_c reaches its maximum.[3]
[10] This direct relationship strongly indicates an intimate connection between the
suppression of magnetism and the emergence of superconductivity.
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Pressure-Induced Superconductivity

Superconductivity in CrAs is not present at ambient pressure but emerges as the helimagnetic
order is suppressed. The superconducting phase forms a characteristic dome in the
temperature-pressure phase diagram.

Quantitative Superconducting Parameters

The key parameters defining the superconducting state in CrAs are summarized below.

Parameter Value Pressure Range Reference
Onset of

o ~0.3 GPa - [2]
Superconductivity

Maximum Ciritical
Temperature ~2.2K ~1.0 GPa [1][2][11]

(T_c_max)

Optimal Pressure

~1.0 GPa - [1](2]
(P_opt) for T_c_max
Suppression of
o ~4.4 GPa - [2]
Superconductivity
Critical Pressure (P_c)
~0.6 - 0.7 GPa - [3][10][11]

for Magnetism

Experimental Protocols

The investigation of CrAs under pressure requires a suite of specialized experimental
techniques to synthesize high-quality samples, apply hydrostatic pressure, and measure their
physical properties at low temperatures.

Sample Synthesis

» Single Crystal Growth: High-quality single crystals of CrAs are typically synthesized using a
Sn-flux method.[12] This involves mixing high-purity chromium, arsenic, and tin, sealing them
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in an evacuated quartz tube, heating to a high temperature, and then slowly cooling to allow
crystals to form.

o Polycrystalline Synthesis: Polycrystalline samples can be prepared by solid-state reaction of
the constituent elements in an evacuated and sealed quartz tube.[3]

High-Pressure Generation

A variety of high-pressure cells are employed to achieve the necessary pressures while
allowing for physical measurements.

e Piston-Cylinder Cell: Used for generating pressures typically up to ~3 GPa. It offers a
relatively large sample space, suitable for techniques like resistivity and magnetic
susceptibility measurements.[5][13]

o Diamond Anvil Cell (DAC): Capable of reaching extremely high pressures (>100 GPa). Itis
essential for X-ray diffraction studies at high pressure but has a very small sample volume.[5]
[13]

o Other Cells: Specialized cells like the Paris-Edinburgh press, McWhan-type cells, and cubic
anvil cells are also used, particularly for neutron scattering experiments which require larger
sample volumes.[5][13]

Characterization Techniques

o Structural and Magnetic Analysis:

o X-ray Diffraction (XRD): Synchrotron single-crystal XRD and powder XRD are used to
determine the crystal structure and its evolution with pressure and temperature.[7][9]

o Neutron Diffraction: This is the primary technique for determining the magnetic structure,
including the orientation of magnetic moments and the magnetic propagation vector, due
to the neutron's sensitivity to magnetic moments.[2][3][10]

¢ Superconductivity and Electronic Properties Measurement:

o Electrical Resistivity: Four-probe resistivity measurements are the standard method to
detect the superconducting transition, identified by a drop to zero resistance.[11]
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o Magnetic Susceptibility: AC susceptibility measurements are used to confirm bulk
superconductivity and determine the superconducting volume fraction (Meissner effect).
[14]

o Nuclear Quadrupole Resonance (NQR): A microscopic probe that is sensitive to the local
electronic environment at the arsenic nucleus. It is used to study magnetic fluctuations and
the nature of the electronic state in the vicinity of the magnetic and superconducting
transitions.[4][6]

o Muon Spin Rotation/Resonance (USR): This technique is employed to investigate the
magnetic volume fraction and its coexistence or competition with superconductivity on a
microscopic scale.[15][16] Studies have suggested a spatial phase separation between
magnetic and superconducting regions in an intermediate pressure range.[15]

Visualizations
Pressure-Temperature Phase Diagram
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Caption: Pressure-Temperature phase diagram of CrAs.

Experimental Workflow for High-Pressure Studies
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Caption: Experimental workflow for investigating CrAs under pressure.
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Quantum Criticality and Pairing Mechanism

The phase diagram of CrAs, where a superconducting dome emerges upon the suppression of
magnetic order to zero temperature, is a classic indicator of a quantum critical point (QCP).[5]
[6] A QCP is a phase transition at absolute zero that is tuned by a non-thermal parameter, such
as pressure. Quantum fluctuations near a QCP are believed to provide the "glue” that pairs
electrons, leading to unconventional superconductivity.[17]

In CrAs, the following observations support the picture of quantum criticality:

o Proximity to Magnetism: Superconductivity appears precisely where the helimagnetic phase
is suppressed.[3][11]

» Non-Fermi Liquid Behavior: In the normal state near the optimal pressure, the electrical
resistivity shows deviations from the typical T2 dependence of a Fermi liquid, a common
signature of quantum criticality.[14]

e Enhanced Spin Fluctuations: NQR measurements have revealed strong spin fluctuations in
the paramagnetic phase near the magnetic transition, highlighting their potential role in
mediating the Cooper pairing.[4]

The nature of the superconducting pairing in CrAs is still under investigation, but several signs
point to an unconventional mechanism:

e The close relationship with magnetism suggests a magnetically-mediated pairing, possibly
driven by spin fluctuations, rather than the conventional electron-phonon interaction.[4][17]

¢ Some experimental evidence suggests the possibility of a triplet, odd-parity superconducting
state, which would be highly unconventional.[6][14]

e However, other studies using uSR, which point to a phase separation of magnetism and
superconductivity, have argued for a more conventional pairing mechanism within the
superconducting regions.[15][16]

Conclusion
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Chromium arsenide under pressure is a model system for exploring the intricate relationship
between magnetism and unconventional superconductivity. The suppression of its native
helimagnetic order via pressure gives way to a superconducting state, centered around a
putative quantum critical point. Detailed experimental investigations have mapped out its rich
phase diagram and provided crucial insights into its structural and magnetic evolution under
pressure. While the consensus points to a strong interplay between magnetic fluctuations and
Cooper pairing, the precise nature of the superconducting state remains an active area of
research. Future work focusing on more sensitive microscopic probes and theoretical modeling
will be essential to fully unravel the unconventional superconducting mechanism in this
fascinating material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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